Sodium tert-pentoxide

Specification

• CAS No.: 14593-46-5
• Molecular Formula: C5H12NaO
• Molecular Weight: 111.14 g/mol
• IUPAC Name: sodium;2-methylbutan-2-olate
• Standard InChI: InChI=1S/C5H12O.Na/c1-4-5(2,3)6;/h6H,4H2,1-3H3
• Standard InChI Key: GNFRAWUJXCRPHZ-UHFFFAOYSA-N
• Isomeric SMILES: CCC(C)(C)[O-].[Na+]
• SMILES: CCC(C)(C)[O-].[Na+]
• Canonical SMILES: CCC(C)(C)O.[Na]

Introduction

Chemical Identity and Physical Properties

Sodium tert-pentoxide, also known as tert-Amyl alcohol sodium salt or NaOt-Am, is an alkoxide compound with the chemical formula C5H11NaO. It appears as an off-white solid under standard conditions and possesses distinctive physicochemical properties that make it valuable for various chemical transformations.
The compound exhibits high reactivity with water and moisture, classifying it as a water-reactive substance that requires careful handling under inert conditions. Its molecular structure, featuring a tert-pentyl group attached to sodium through an oxygen atom, contributes to its effectiveness as a strong base in organic reactions.

Table 1: Physical and Chemical Properties of Sodium tert-pentoxide

Property	Value
CAS Number	14593-46-5
Molecular Formula	C₅H₁₁NaO
Molecular Weight	110.130 g/mol
Physical State	Off-white solid
Density	0.904 g/mL at 25°C
Boiling Point	113.1°C at 760 mmHg
Melting Point	200°C
Flash Point	-21°C
Source: Data compiled from Chemical Product Properties

Synthesis and Manufacturing

The industrial production of sodium tert-pentoxide typically involves the reaction between metallic sodium and tert-amyl alcohol in an inert organic solvent. A patented manufacturing method for granular sodium tert-pentoxide describes a process using the following steps:

• Combining metal sodium, tert-amyl alcohol, and an inert organic solvent as raw materials

• Conducting a reflux reaction for 8-40 hours under nitrogen protection

• Evaporating the tert-amyl alcohol under normal pressure

• Decompressing to -0.08 to -0.098 MPa after complete evaporation

• Removing residual inert organic solvent

• Adjusting stirring rate to 10-80 turns/minute

• Further decompression and evaporation

• Cooling the resulting granular product to below 40°C
  This manufacturing method offers several advantages, including the use of general chemical equipment, mild operating conditions, simple production processes, and readily available raw materials. The process has been optimized to facilitate industrial-scale production while maintaining product quality and purity.

Chemical Reactivity and Mechanisms

Sodium tert-pentoxide functions primarily as a strong base in organic synthesis. Its unique structure allows for efficient deprotonation reactions, facilitating the formation of carbon-carbon bonds and enabling the synthesis of diverse organic compounds. The alkoxide serves as an electron-donating group, making it particularly effective in nucleophilic addition reactions.
The compound's reactivity is characterized by its ability to abstract protons from weak acids, generating nucleophilic species that can participate in subsequent reactions. Its basicity, combined with the steric hindrance provided by the tert-pentyl group, creates a distinctive reactivity profile that allows for selective transformations in complex molecular environments.

Applications in Organic Synthesis

Sodium tert-pentoxide has established itself as a versatile reagent in organic synthesis, particularly for carbon-carbon bond formation reactions. Research has confirmed its exceptional efficacy as a base for the nucleophilic addition of acetylenes to aldehydes and ketones in 1,4-dioxane at room temperature.
This mild and operationally simple procedure works effectively with various aromatic and heteroaromatic aldehydes, as well as aliphatic, aromatic, and heteroaromatic ketones. The reaction produces secondary and tertiary propargylic alcohols with impressive yields ranging from 70% to 94%. Notably, this process has been successfully implemented in bulk-scale synthesis (up to 25g) and adapted for column-free purification for most substrates, demonstrating its practical utility in large-scale applications.

Table 2: Key Applications of Sodium tert-pentoxide

Application Area	Specific Uses
Organic Synthesis	Deprotonation reactions, carbon-carbon bond formation, nucleophilic addition of acetylenes
Polymer Chemistry	Synthesis of polyolefins, production of plastics and elastomers with enhanced properties
Pharmaceutical Development	Synthesis of pharmaceutical intermediates, development of new drugs
Analytical Chemistry	Enhancement of sensitivity and selectivity in various assays, quality control processes
Environmental Applications	Remediation of contaminated sites, breakdown of hazardous substances
Source: Information compiled from research findings

Role in Polymer Chemistry

In polymer chemistry, sodium tert-pentoxide serves as an important reagent for synthesizing various polymers, particularly polyolefins. These polymers are essential for producing plastics and elastomers with enhanced properties, making the compound valuable in materials science and industrial applications.
The alkoxide's ability to initiate polymerization reactions and control polymer architecture contributes to its utility in developing advanced materials with tailored characteristics. By facilitating specific reaction pathways, sodium tert-pentoxide enables the creation of polymers with desired physical, mechanical, and chemical properties for diverse applications.

Pharmaceutical Applications

Sodium tert-pentoxide plays a significant role in pharmaceutical development by facilitating the synthesis of complex drug intermediates. Its effectiveness as a base in various organic transformations makes it valuable for constructing the molecular frameworks of pharmaceutical compounds.
The ability to form carbon-carbon bonds under mild conditions is particularly important in pharmaceutical synthesis, where maintaining stereochemical integrity and functional group compatibility are critical considerations. By enabling selective transformations without harsh reaction conditions, sodium tert-pentoxide contributes to more efficient and environmentally friendly pharmaceutical manufacturing processes.

Market Analysis and Trends

The global market for sodium tert-pentoxide has been experiencing steady growth, driven primarily by increasing demand for organic synthesis intermediates and expansion of the pharmaceutical industry. As of 2023, the market was valued at approximately USD 28 million, with projections indicating a compound annual growth rate (CAGR) of 4.50% reaching an estimated USD 38.10 million by 2030.
Several factors contribute to this growth trajectory, including:

• Rising demand for high-quality pharmaceutical intermediates

• Expansion of the organic chemicals sector

• Growing trend of outsourcing pharmaceutical manufacturing

• Increasing consumption in emerging economies, particularly in the Asia-Pacific region

Table 3: Regional Market Analysis for Sodium tert-pentoxide (2023-2030)

Region	Market Size (2023)	Projected CAGR (2025-2030)	Key Growth Drivers
North America	USD 7.30 million	3.86%	Robust pharmaceutical and biotechnology industries
Europe	Not specified	Not specified	Well-established pharmaceutical industries in Germany, UK, France
Asia-Pacific	Not specified	Highest among regions	Rapid industrialization, increased production of generic drugs
South America	Not specified	Not specified	Growing pharmaceutical facilities in Brazil and Argentina
Middle East & Africa	Not specified	Not specified	Investments in pharmaceutical and chemical industries
Source: Market analysis data

Safety Aspect	Details
Hazard Statements	H251-H314
Precautionary Statements	P235 + P410-P280-P305 + P351 + P338-P310
Hazard Symbols	GHS02, GHS05
Signal Word	Danger
Special Warnings	Reacts violently with water
Personal Protective Equipment	Eyeshields, faceshields, gloves, appropriate respirators
Storage Conditions	Flammables + water-freezer (-20°C) area
Source: Safety data compilation
Proper storage and handling protocols must be followed when working with sodium tert-pentoxide. It should be stored in a cool, dry environment away from water, acids, and oxidizing agents. The use of appropriate personal protective equipment, including eye protection, face shields, gloves, and respiratory protection, is essential when handling this compound.